Cas no 161398-09-0 (2-(azidomethyl)-3-chlorophenol)

• Product Name: 2-(azidomethyl)-3-chlorophenol
• CAS No: 161398-09-0
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• CID: 5803568
• PubChem ID: 151043118
• Update Time: 2025-06-15

2-(azidomethyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-3-chlorophenol
• EN300-1980947
• 161398-09-0

• Inchi： 1S/C7H6ClN3O/c8-6-2-1-3-7(12)5(6)4-10-11-9/h1-3,12H,4H2
• InChI Key： MCMXQBXAZGIMBL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CN=[N+]=[N-])O

Computed Properties

• Exact Mass: 183.0199395g/mol
• Monoisotopic Mass: 183.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.6Ų

Additional information on 2-(azidomethyl)-3-chlorophenol

Recent Advances in the Study of 2-(Azidomethyl)-3-Chlorophenol (CAS: 161398-09-0) and Its Applications in Chemical Biology and Pharmaceutical Research

2-(Azidomethyl)-3-chlorophenol (CAS: 161398-09-0) is a chemically modified phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of an azidomethyl group and a chloro substituent on the phenol ring, serves as a valuable intermediate in the synthesis of bioactive molecules and as a tool for bioconjugation and click chemistry applications. The unique reactivity of the azide group enables its use in bioorthogonal reactions, making it a critical component in the development of targeted therapeutics and diagnostic agents.

Recent studies have explored the synthetic pathways and optimization strategies for producing 2-(azidomethyl)-3-chlorophenol with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, scalable synthesis method that minimizes byproduct formation and enhances the compound's stability under various conditions. This advancement is particularly relevant for industrial-scale production, where consistency and cost-effectiveness are paramount. Furthermore, the study highlighted the compound's role as a precursor in the synthesis of chlorophenol-derived antibiotics, showcasing its potential in addressing antibiotic resistance.

In the realm of chemical biology, 2-(azidomethyl)-3-chlorophenol has been employed as a key building block for the development of activity-based probes (ABPs). These probes are designed to target specific enzymes or proteins, enabling researchers to study their function and interaction networks in live cells. A 2022 study published in ACS Chemical Biology demonstrated the successful use of this compound in creating probes for serine hydrolases, a class of enzymes implicated in numerous diseases, including cancer and neurodegenerative disorders. The study reported high specificity and minimal off-target effects, underscoring the compound's utility in precision medicine.

The pharmaceutical applications of 2-(azidomethyl)-3-chlorophenol extend to drug delivery systems, where its azide functionality facilitates the conjugation of therapeutic agents to carriers such as nanoparticles or antibodies. A recent breakthrough, published in Nature Communications in 2023, described the development of a tumor-targeting drug delivery system using this compound as a linker. The system demonstrated enhanced efficacy and reduced systemic toxicity in preclinical models, paving the way for potential clinical translation. This innovation highlights the compound's role in advancing personalized medicine and targeted therapy approaches.

Despite its promising applications, challenges remain in the safe handling and storage of 2-(azidomethyl)-3-chlorophenol, given the potential instability of the azide group under certain conditions. Ongoing research aims to address these issues by developing derivatives with improved stability and reactivity profiles. Additionally, computational studies are being conducted to predict the compound's behavior in biological systems, further optimizing its use in drug design and development. As the field of chemical biology continues to evolve, 2-(azidomethyl)-3-chlorophenol is expected to play an increasingly important role in bridging the gap between chemistry and biology, offering new avenues for therapeutic intervention and diagnostic innovation.